Cas no 2227664-19-7 (3-bromo-1-methyl-2-(2S)-oxiran-2-yl-1H-indole)

• Product Name: 3-bromo-1-methyl-2-(2S)-oxiran-2-yl-1H-indole
• CAS No: 2227664-19-7
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 6322880
• PubChem ID: 165973960
• Update Time: 2025-07-18

3-bromo-1-methyl-2-(2S)-oxiran-2-yl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-methyl-2-(2S)-oxiran-2-yl-1H-indole
• EN300-1916039
• 2227664-19-7
• 3-bromo-1-methyl-2-[(2S)-oxiran-2-yl]-1H-indole

• Inchi： 1S/C11H10BrNO/c1-13-8-5-3-2-4-7(8)10(12)11(13)9-6-14-9/h2-5,9H,6H2,1H3/t9-/m1/s1
• InChI Key： WEPUNRTXWGYUIR-SECBINFHSA-N
• SMILES： BrC1C2C=CC=CC=2N(C)C=1[C@H]1CO1

Computed Properties

• Exact Mass: 250.99458g/mol
• Monoisotopic Mass: 250.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.5Ų

Additional information on 3-bromo-1-methyl-2-(2S)-oxiran-2-yl-1H-indole

Introduction to 3-bromo-1-methyl-2-(2S)-oxiran-2-yl-1H-indole (CAS No. 2227664-19-7)

3-bromo-1-methyl-2-(2S)-oxiran-2-yl-1H-indole, identified by the CAS number 2227664-19-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the indole class of heterocycles, which are widely recognized for their diverse biological activities and therapeutic potential. The presence of a bromine substituent, a methyl group, and an enantiomerically pure oxirane ring in its structure endows it with unique chemical and pharmacological properties that make it a valuable scaffold for drug discovery and development.

The indole core is a privileged structure in medicinal chemistry, with numerous examples of indole derivatives exhibiting antimicrobial, anti-inflammatory, anticancer, and neuroprotective effects. The introduction of a bromine atom at the 3-position enhances the electrophilicity of the molecule, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more elaborate molecular architectures, enabling the synthesis of novel bioactive compounds.

The 2-(2S)-oxiran-2-yl moiety represents a chiral oxirane unit, which is known to be a versatile handle for introducing stereocenters into drug candidates. Chiral auxiliaries or catalysts can be employed to ensure the enantioselective synthesis of this motif, thereby generating enantiomerically pure compounds that may exhibit differential biological activities. The stereochemistry of the oxirane ring can significantly influence the binding affinity and selectivity of the molecule when interacting with biological targets.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents due to their ability to modulate various biological pathways. For instance, studies have demonstrated that indole-based compounds can interact with transcription factors, enzymes, and receptors involved in cancer progression, inflammation, and neurodegenerative diseases. The structural features of 3-bromo-1-methyl-2-(2S)-oxiran-2-yl-1H-indole suggest that it may possess inhibitory activity against certain enzymes or receptors, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for structure-based drug design. High-throughput screening (HTS) and virtual screening techniques can be employed to identify hit compounds that interact with specific biological targets. Once hits are identified, medicinal chemists can use 3-bromo-1-methyl-2-(2S)-oxiran-2-yl-1H-indole as a starting point to optimize potency, selectivity, and pharmacokinetic properties through iterative synthesis and testing.

The enantiopure oxirane ring also opens up possibilities for developing prodrugs or bioconjugates that can be selectively activated in vivo. Oxiranes are known to undergo ring-opening reactions under physiological conditions, releasing functional groups that can modulate drug release or enhance bioavailability. This property makes 3-bromo-1-methyl-2-(2S)-oxiran-2-yl-1H-indole an attractive candidate for prodrug design aimed at improving therapeutic outcomes.

Recent advances in synthetic methodologies have further enhanced the accessibility of complex indole derivatives like 3-bromo-1-methyl-2-(2S)-oxiran-2-yl-1H-indole. Transition-metal-catalyzed reactions, flow chemistry techniques, and enzymatic approaches have enabled more efficient and scalable synthesis routes. These innovations have reduced production costs and improved yields, making it feasible to conduct extensive biological evaluations.

In conclusion,3-bromo-1-methyl-2-(2S)-oxiran-2-yll-H-indole (CAS No. 2227664- 19 7) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups—bromine substituent, methyl group, and enantiomerically pure oxirane ring—makes it a versatile scaffold for drug discovery. By leveraging modern synthetic strategies and computational tools, 3-bromo-l-methyl-Z(25)-oxiran-Z-ytl-lH-indole holds promise for the development of novel therapeutic agents targeting various diseases.